2-Amino-3-fluoropyridine
Overview
Description
2-Amino-3-fluoropyridine is a reagent used in the synthesis of potent sigma-1 receptor antagonists and mu opioid receptor agonists for the treatment of neuropathic pain . It has an empirical formula of C5H5FN2 and a molecular weight of 112.11 .
Synthesis Analysis
The synthesis of 2-Amino-3-fluoropyridines can be achieved by palladium-catalyzed reaction of 2-bromo-5-fluoropyridine with various amines . The Baltz-Schiemann technique has also been used for the synthesis of fluorine-containing pyridine aldoximes .
Molecular Structure Analysis
The molecular structure of 2-Amino-3-fluoropyridine is represented by the SMILES string Nc1ncccc1F . This indicates that it has a pyridine ring with a fluorine atom and an amino group attached at the 3rd and 2nd positions, respectively.
Chemical Reactions Analysis
2-Amino-3-fluoropyridine can be readily introduced to molecular scaffolds by reductive amination and nucleophilic substitution . It has been used for the synthesis of bicyclic heterocycles such as imidazopyridines .
Physical And Chemical Properties Analysis
2-Amino-3-fluoropyridine is a solid substance with a melting point of 41-45 °C . It has a molecular weight of 112.11 .
Scientific Research Applications
Pharmaceutical Synthesis
2-Amino-3-fluoropyridine is a valuable building block in pharmaceutical chemistry. It’s used to synthesize various compounds, including bicyclic heterocycles like imidazopyridines, which are key structures in many drugs . The fluorine atom’s presence often enhances the biological activity of these molecules, making them more effective as pharmaceuticals.
Agricultural Chemistry
In agriculture, 2-Amino-3-fluoropyridine serves as a precursor for synthesizing herbicides and insecticides . The introduction of fluorine atoms into these compounds can improve their physical, biological, and environmental properties, leading to more efficient and potentially less harmful agricultural chemicals.
Material Science
This compound is also significant in material science, where it can be introduced into molecular scaffolds. Its incorporation into various materials could potentially lead to the development of new materials with unique properties, such as enhanced stability or novel electronic characteristics .
Chemical Synthesis
2-Amino-3-fluoropyridine is utilized in chemical synthesis as a reagent for introducing fluorinated pyridine moieties into larger molecules. This can be particularly useful in the synthesis of complex organic molecules where the fluoropyridine unit is a crucial component of the final product .
Biological Studies
In biological research, 2-Amino-3-fluoropyridine is used to modify molecules, enhancing their interaction with biological targets. For instance, it’s suggested that the modification by this compound can lead to improved inhibitory interactions with certain protein residues, which is valuable in the study of enzyme inhibition and receptor-ligand interactions .
Industrial Applications
On an industrial scale, 2-Amino-3-fluoropyridine can be used in the synthesis of compounds that have applications beyond pharmaceuticals and agriculture. Its role in the production of industrial chemicals that require a fluoropyridine unit is crucial, as it can influence the properties of the final product, such as its reactivity or stability .
Mechanism of Action
Target of Action
The primary target of 2-Amino-3-fluoropyridine is the arginine residue in protein sequences . The compound forms a π–π interaction with this residue, which is crucial for its biological activity .
Mode of Action
2-Amino-3-fluoropyridine interacts with its targets through a π–π interaction with the arginine residue in the protein sequence . This interaction leads to significant enhancements in antitumor activity compared to the parent molecules . The compound is also used as a reagent in the synthesis of potent sigma-1 receptor antagonists and mu opioid receptor agonists .
Biochemical Pathways
2-Amino-3-fluoropyridine can be readily introduced to molecular scaffolds by reductive amination and nucleophilic substitution . It is also used to synthesize bicyclic heterocycles such as imidazopyridines for pharmaceutical active ingredients through the Baylis-Hillman reaction .
Result of Action
The modification by 2-Amino-3-fluoropyridine has shown a significant enhancement in antitumor activity, compared with the parent molecules . It is suggested that the 2-amino-3-fluoropyridine moiety forms a π–π interaction with the arginine residue in the protein sequence, leading to improved inhibitory activity .
Safety and Hazards
2-Amino-3-fluoropyridine is classified as Acute Tox. 4 Oral - Eye Irrit. 2 according to the 2012 OSHA Hazard Communication Standard . It may cause respiratory irritation, skin irritation, and serious eye irritation . Personal protective equipment such as dust masks, eyeshields, and gloves are recommended when handling this chemical .
Future Directions
properties
IUPAC Name |
3-fluoropyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5FN2/c6-4-2-1-3-8-5(4)7/h1-3H,(H2,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWEINXQNCAWBPD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60376470 |
Source
|
| Record name | 2-Amino-3-fluoropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60376470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-fluoropyridine | |
CAS RN |
21717-95-3 |
Source
|
| Record name | 2-Amino-3-fluoropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60376470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-3-fluoropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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